5-chloro-N-[2-(4-isopropylanilino)-2-oxoethyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-chloro-1,3-dimethyl-N-[2-oxo-2-(4-propan-2-ylanilino)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C17H21ClN4O2/c1-10(2)12-5-7-13(8-6-12)20-14(23)9-19-17(24)15-11(3)21-22(4)16(15)18/h5-8,10H,9H2,1-4H3,(H,19,24)(H,20,23)
• InChI Key: QYZPHRNAQIGVPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)NCC(=O)NC2=CC=C(C=C2)C(C)C)Cl)C
• Molecular Formula: C17H21ClN4O2
• Molecular Weight: 348.8 g/mol

Description

The compound “5-chloro-N-[2-(4-isopropylanilino)-2-oxoethyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide” is a chemical compound with a complex structure. It is part of a collection of rare and unique chemicals provided to early discovery researchers.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds structurally related to 5-chloro-N-[2-(4-isopropylanilino)-2-oxoethyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide often focuses on their synthesis and potential applications in various fields, including medicinal chemistry and materials science. For instance, the study of imidazotetrazines, which share some structural features with the compound , has revealed their potential as antitumor agents. These compounds, synthesized through interactions of diazoimidazole-4-carboxamide with isocyanates, exhibit broad-spectrum antitumor activity and may act as prodrug modifications, suggesting a similar potential for related compounds (Stevens et al., 1984).

Antimycobacterial Activity

Another area of interest is the investigation of antimycobacterial properties. For example, 5-Chloropyrazinamide derivatives, which are structurally related, have been studied for their efficacy against Mycobacterium tuberculosis and other strains. These studies have found that certain derivatives exhibit significant in vitro activity against these bacteria, highlighting the potential for related compounds to serve as antimycobacterial agents (Zítko et al., 2013).

Antitumor Activities

The antitumor activities of related compounds have also been explored, with research indicating that specific pyrazolo pyrimidine derivatives possess promising antitumor properties. This suggests that compounds with similar structures could be valuable in the development of new cancer therapies (Xin, 2012).

Novel Synthetic Approaches

In addition to their potential biological activities, these compounds are of interest due to the novel synthetic approaches they inspire. For example, research into the synthesis of pyrazolopyrimidine derivatives has led to the development of new methodologies that could be applicable to the synthesis of compounds like 5-chloro-N-[2-(4-isopropylanilino)-2-oxoethyl]-1,3-dimethyl-1H-pyrazole-4-carboxamide, thereby expanding the toolkit available for medicinal chemists (Rahmouni et al., 2016).